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Abstract
This technical guide addresses the physical properties of isochroman-3-ol, specifically its

melting point, boiling point, and solubility. Despite a comprehensive search of publicly available

scientific databases and literature, specific experimental data for the melting point, boiling

point, and solubility of isochroman-3-ol could not be located. This suggests that while the

compound is known and has been synthesized, its physical properties may not be widely

reported in public literature. This guide provides the available identifying information for

isochroman-3-ol, detailed experimental protocols for determining these fundamental physical

properties, and, for comparative context, the reported physical properties of the closely related

compound, 3-isochromanone.

Introduction to Isochroman-3-ol
Isochroman-3-ol, identified by the CAS number 42900-89-0, is a heterocyclic organic

compound. Its structure is based on the isochroman core with a hydroxyl group at the 3-

position. The IUPAC name for this compound is 3,4-dihydro-1H-2-benzopyran-3-ol[1]. It is a
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known precursor in the synthesis of 3-isochromanone through oxidation[2][3]. While its

synthesis has been described in scientific literature, a detailed characterization of its physical

properties is not readily available in the public domain[4].

Table 1: Identifying Information for Isochroman-3-ol

Property Value

Molecular Formula C₉H₁₀O₂

Molecular Weight 150.18 g/mol [1]

CAS Number 42900-89-0[1]

Physical Properties of the Related Compound: 3-
Isochromanone
For the purpose of providing context to researchers working with isochroman derivatives, the

physical properties of the closely related compound 3-isochromanone (CAS 4385-35-7) are

presented below. It is crucial to note that these values are not for isochroman-3-ol and should

be used for comparative purposes only.

Table 2: Physical Properties of 3-Isochromanone

Property Value Source(s)

Melting Point 80-82 °C

Boiling Point 130 °C at 1 mmHg [5][6]

Solubility
Slightly soluble in Chloroform

and Methanol
[5][6]

Experimental Protocols for Physical Property
Determination
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The following sections detail standard laboratory procedures for determining the melting point,

boiling point, and solubility of a solid organic compound like isochroman-3-ol.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

(typically 0.5-1 °C) is characteristic of a pure substance, while impurities tend to broaden and

depress the melting range.

Protocol: Capillary Method

Sample Preparation: A small amount of the dry, crystalline sample is finely powdered. The

open end of a capillary tube is pressed into the powder. The tube is then inverted and tapped

gently to pack the solid into the sealed end to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a melting point apparatus

(e.g., a Thiele tube with heating oil or an automated digital instrument).

Measurement:

The apparatus is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point.

The heating rate is then reduced to 1-2 °C per minute to ensure thermal equilibrium

between the sample and the thermometer. .

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. It is a characteristic physical property that is sensitive to

changes in pressure.
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Protocol: Micro Boiling Point Determination (Thiele Tube Method)

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed in a

small test tube or fusion tube. A capillary tube, sealed at one end, is placed open-end-down

into the liquid.

Apparatus Setup: The test tube is attached to a thermometer with the sample at the same

level as the thermometer bulb. The assembly is then clamped in a Thiele tube containing a

high-boiling point liquid (e.g., mineral oil or silicone oil) so that the heat-transfer liquid is

above the level of the sample.

Measurement:

The side arm of the Thiele tube is heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the

inverted capillary tube.

Heating is continued until a steady and rapid stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary

tube is recorded as the boiling point.

Solubility Determination
Solubility is a qualitative measure of the extent to which a compound (solute) dissolves in a

solvent. The principle of "like dissolves like" is a useful general guide, where polar compounds

tend to dissolve in polar solvents and non-polar compounds in non-polar solvents.

Protocol: Qualitative Solubility Testing

Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water,

ethanol, acetone, dichloromethane, hexane).

Procedure:
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Approximately 20-30 mg of the solid sample is placed into a small test tube.

The chosen solvent is added dropwise, with vigorous shaking or vortexing after each

addition, up to a total volume of about 1 mL.

The mixture is observed to determine if the solid dissolves completely, is partially soluble,

or is insoluble.

Observations are recorded for each solvent.

Classification:

Soluble: The entire solid dissolves to form a clear solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains

undissolved.

Insoluble: No discernible amount of the solid dissolves.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a newly synthesized compound.
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Physical Property Determination Workflow

Synthesized Compound
(e.g., Isochroman-3-ol)

Purification
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Characterized Compound Data

Boiling Point Determination
(if liquid at RT or under vacuum) Solubility Testing

Pure Solid Pure Liquid Pure Sample

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.

Conclusion
While isochroman-3-ol is a recognized chemical entity, its fundamental physical properties

such as melting point, boiling point, and solubility are not well-documented in publicly

accessible scientific literature. The experimental protocols provided in this guide offer a

standardized approach for researchers to determine these properties. The characterization of

these physical constants is a crucial step in the broader investigation of isochroman-3-ol for

applications in drug development and other scientific fields. It is recommended that researchers

consult specialized chemical databases or the full text of relevant synthetic chemistry literature

to potentially uncover this data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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